3-[(3-Methoxyphenyl)sulfinylmethyl]-4,5-dimethyl-1,2,4-triazole

• IUPAC Name: 3-[(3-methoxyphenyl)sulfinylmethyl]-4,5-dimethyl-1,2,4-triazole
• InChI: InChI=1S/C12H15N3O2S/c1-9-13-14-12(15(9)2)8-18(16)11-6-4-5-10(7-11)17-3/h4-7H,8H2,1-3H3
• InChI Key: ZQFUFYJOWZAKAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)CS(=O)C2=CC=CC(=C2)OC
• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol

Description

3-[(3-Methoxyphenyl)sulfinylmethyl]-4,5-dimethyl-1,2,4-triazole, also known as Metyrapone, is a synthetic drug that has been widely used in scientific research for its ability to inhibit cortisol synthesis. Cortisol is a hormone that is produced by the adrenal gland and plays a crucial role in regulating the body's response to stress. Metyrapone works by blocking an enzyme called 11-beta-hydroxylase, which is involved in the production of cortisol.

Mechanism of Action

3-[(3-Methoxyphenyl)sulfinylmethyl]-4,5-dimethyl-1,2,4-triazole works by inhibiting the enzyme 11-beta-hydroxylase, which is involved in the production of cortisol. This inhibition leads to a decrease in cortisol synthesis, which can be useful in investigating the role of cortisol in various physiological and pathological conditions.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to decrease cortisol levels in the body, which can be useful in investigating the role of cortisol in various conditions. This compound has also been shown to increase levels of adrenocorticotropic hormone (ACTH), which is involved in the production of cortisol. This compound has also been shown to have an effect on the immune system, with some studies showing that it can increase the production of cytokines.

Advantages and Limitations for Lab Experiments

3-[(3-Methoxyphenyl)sulfinylmethyl]-4,5-dimethyl-1,2,4-triazole has several advantages for lab experiments. It is a selective inhibitor of 11-beta-hydroxylase, which makes it useful for investigating the role of cortisol in various conditions. This compound is also relatively easy to administer and has a short half-life, which allows for precise control of cortisol levels. However, there are also some limitations to the use of this compound in lab experiments. It can be difficult to obtain pure this compound, and it can be expensive. Additionally, this compound can have off-target effects, which can complicate data interpretation.

Future Directions

For the use of 3-[(3-Methoxyphenyl)sulfinylmethyl]-4,5-dimethyl-1,2,4-triazole include investigating the role of cortisol in aging and age-related diseases, developing new treatments for cortisol-related disorders, and developing more selective and potent inhibitors of 11-beta-hydroxylase.

Synthesis Methods

3-[(3-Methoxyphenyl)sulfinylmethyl]-4,5-dimethyl-1,2,4-triazole can be synthesized by reacting 3-methoxybenzaldehyde with ethyl acetoacetate to form 3-(3-methoxyphenyl)-2-propen-1-one. The propenone is then reacted with hydrazine hydrate to form 3-(3-methoxyphenyl)hydrazine. The hydrazine is then reacted with 4,5-dimethyl-1,2,4-triazol-3-one to form this compound.

Scientific Research Applications

3-[(3-Methoxyphenyl)sulfinylmethyl]-4,5-dimethyl-1,2,4-triazole has been used in various scientific research applications, including the study of the hypothalamic-pituitary-adrenal (HPA) axis, which is responsible for regulating the body's response to stress. This compound has been used to investigate the role of cortisol in stress-related disorders such as depression, anxiety, and post-traumatic stress disorder. This compound has also been used to study the effects of cortisol on memory and learning.